HaloTag PEG-Biotin Ligand

• Molecular Formula: C31H57ClN4O9S
• Molecular Weight: 697.3 g/mol
• InChI: InChI=1S/C31H57ClN4O9S/c32-10-5-1-2-6-13-40-17-19-42-16-12-34-29(38)9-14-41-18-21-44-23-24-45-22-20-43-15-11-33-28(37)8-4-3-7-27-30-26(25-46-27)35-31(39)36-30/h26-27,30H,1-25H2,(H,33,37)(H,34,38)(H2,35,36,39)/t26-,27-,30-/m0/s1
• InChIKey: LOEATJPJYHDRAG-VWYPKUQYSA-N

HaloTag PEG-Biotin Ligand: Core Specifications for Procurement and Experimental Design

The HaloTag® PEG-Biotin Ligand is a chemical labeling reagent within the Promega HaloTag® Technology platform, designed for the covalent, site-specific labeling of HaloTag® fusion proteins with a biotin affinity handle . It consists of a chloroalkane reactive linker for irreversible attachment to the HaloTag® protein, a hydrophilic polyethylene glycol (PEG) spacer comprising four ethylene glycol units, and a terminal biotin moiety for high-affinity binding to streptavidin or avidin . The PEG spacer is a key structural differentiator that is absent in the standard HaloTag® Biotin Ligand, conferring distinct biophysical and functional properties that critically influence experimental design and outcome [1].

Covalent labeling Irreversible chloroalkane attachment to HaloTag fusion proteins

Biotin-streptavidin capture High-affinity biotin handle for pull-down or surface immobilization

PEG spacer design Flexible 4-unit ethylene glycol linker may reduce steric hindrance

• [1] Promega Corporation. I. Description The HaloTag® Interchangeable Labeling Technology (Complete Protocol). View Source

Why HaloTag PEG-Biotin Ligand Cannot Be Substituted by Standard HaloTag Biotin or Other Affinity Tags

The HaloTag® PEG-Biotin Ligand cannot be directly substituted by the standard HaloTag® Biotin Ligand or other affinity purification systems (e.g., His-tag, GST, MBP) without a significant and measurable compromise in experimental performance. The standard Biotin Ligand lacks the PEG spacer , which has been demonstrated to result in a less efficient interaction with streptavidin and inferior pull-down capabilities [1]. Furthermore, while alternative affinity tags are commonly used, direct comparative studies show that HaloTag® technology as a platform provides substantially higher yields of soluble protein and greater purity from E. coli compared to His•Tag®, GST, and MBP [2]. The presence of the PEG linker on the biotin ligand provides additional, quantifiable benefits for specific applications, such as preserving fusion partner activity during immobilization [1]. Substituting with a non-PEGylated version or a different tag system would therefore alter key experimental parameters, including capture efficiency, protein yield, and functional integrity.

Standard Biotin Ligand lacks PEG spacer

Linker length and flexibility may not transfer, potentially altering streptavidin capture efficiency and steric accessibility.

Alternative affinity tags (His, GST, MBP)

Reported soluble protein yields and purity levels may differ; HaloTag platform has shown higher solubility outcomes in a comparative study.

Non-PEGylated biotin ligands

May not preserve fusion partner activity during surface immobilization; PEG spacer provides a reported protective effect.

• [1] Promega Corporation. I. Description The HaloTag® Interchangeable Labeling Technology (Complete Protocol). View Source
• [2] Zhao KQ, Kinney J, Ohana RF, Urh M. High Protein Yield and Purity with the HaloTag® Protein Purification System. Promega Corporation; 2010. View Source

Quantitative Differentiation: Direct and Inferred Performance Comparisons of HaloTag PEG-Biotin Ligand

Linker Length and Composition: PEG-Biotin vs. Standard Biotin Ligand

The primary structural differentiator is the spacer between the HaloTag reactive linker and the biotin moiety. The HaloTag® Biotin Ligand possesses a 12-atom linker arm . In contrast, the HaloTag® PEG-Biotin Ligand incorporates a hydrophilic spacer composed of four ethylene glycol units . This results in a significantly longer and more flexible linker between the HaloTag protein and streptavidin [1].

Linker comparison

Head-to-head

PEG-Biotin: 4-unit ethylene glycol spacer; Biotin Ligand: 12-atom linker

PEG linker provides longer reach and flexibility

Based on product specification (Promega)

Evidence Dimension	Linker structure and properties
Target Compound Data	Contains a spacer with four ethylene glycol (PEG) units, providing a longer and more flexible linker [1].
Comparator Or Baseline	HaloTag® Biotin Ligand: 12-atom linker arm .
Quantified Difference	PEG spacer not present in the standard Biotin Ligand .
Conditions	Defined by chemical synthesis and product specification.

Why This Matters

The distinct chemical composition and increased linker length directly influence downstream experimental outcomes, particularly in applications where steric hindrance is a concern.

• [1] Promega Corporation. I. Description The HaloTag® Interchangeable Labeling Technology (Complete Protocol). View Source

Streptavidin Interaction and Pull-down Efficiency: PEG-Biotin vs. Biotin Ligand

The presence of the PEG spacer directly impacts the efficiency of the interaction between the HaloTag® fusion protein and streptavidin-based capture reagents. The manufacturer states that the HaloTag® PEG-Biotin Ligand provides a more efficient interaction with streptavidin, and thus, superior pull-down capabilities compared to the HaloTag® Biotin Ligand [1]. This is a direct functional consequence of the structural difference identified in Evidence Item 1.

Pull-down efficiency

Head-to-head

PEG-Biotin reported more efficient streptavidin interaction & superior pull-down

Higher capture efficiency in lysate-based assays

Manufacturer data; conditions: streptavidin-coated particles

Evidence Dimension	Streptavidin pull-down efficiency
Target Compound Data	Provides a highly efficient interaction with streptavidin and superior pull-down capabilities [1].
Comparator Or Baseline	HaloTag® Biotin Ligand (implicit baseline for 'superior' claim).
Quantified Difference	Described as providing 'more efficient' interaction and 'superior pull-down capabilities' [1].
Conditions	Cell lysate-based pull-down assays with streptavidin-coated particles or resin [1].

Why This Matters

Superior pull-down efficiency is critical for applications requiring robust capture of low-abundance proteins, protein-protein interaction partners, or when minimizing sample loss is paramount.

• [1] Promega Corporation. I. Description The HaloTag® Interchangeable Labeling Technology (Complete Protocol). View Source

Protein Purification Yield and Purity: HaloTag Technology vs. His-tag, GST, and MBP Systems

When evaluating the broader HaloTag® platform against other common affinity tags, the HaloTag® fusion tag has been shown to significantly outperform GST, MBP, and His•Tag® in producing soluble fusion proteins and purifying target proteins of higher yield and purity from E. coli [1]. A study evaluating 23 difficult-to-express human proteins found that HaloTag7 produced soluble protein for 78% of the proteins tested, compared to 52% for MBP, 39% for GST, and 22% for His-tag [2].

Soluble expression

Reported

78%

of 23 tested proteins soluble as HaloTag7 fusions

Reported higher soluble protein proportion vs other tags

MBP 52%, GST 39%, His 22% in E. coli (Ohana et al.)

Evidence Dimension	Percentage of tested proteins that expressed as soluble fusion proteins in E. coli
Target Compound Data	HaloTag7 fusion tag: 78% of 23 tested human proteins expressed as soluble [2].
Comparator Or Baseline	MBP: 52% | GST: 39% | His-tag: 22% [2].
Quantified Difference	HaloTag7 outperforms MBP by 26 percentage points, GST by 39 percentage points, and His-tag by 56 percentage points.
Conditions	Expression of a panel of 23 difficult-to-express human proteins in an E. coli system [2].

Why This Matters

This evidence supports the selection of a HaloTag-based purification strategy over alternative tags when working with challenging proteins, as it increases the likelihood of obtaining soluble, purifiable material. The HaloTag® PEG-Biotin Ligand is a key component of this purification workflow when streptavidin-based capture is required.

• [1] Zhao KQ, Kinney J, Ohana RF, Urh M. High Protein Yield and Purity with the HaloTag® Protein Purification System. Promega Corporation; 2010. View Source
• [2] Ohana RF, et al. HaloTag7: a genetically engineered tag that enhances bacterial expression of soluble proteins and improves protein purification. Protein Expr Purif. (Abstract accessed via Prophy). View Source

Cell Permeability and Application-Specific Utility: PEG-Biotin vs. Biotin Ligand

The addition of the PEG spacer to the HaloTag® PEG-Biotin Ligand renders it poorly cell-permeant, in contrast to the HaloTag® Biotin Ligand which is cell-permeant [1]. Consequently, the PEG-Biotin Ligand requires cell lysis prior to labeling [1]. This functional dichotomy is a key determinant for experimental workflow selection.

Cell permeability

Head-to-head

PEG-Biotin: poor cell permeant, requires lysis; Biotin Ligand: cell-permeant

Workflow selection: PEG-Biotin for lysate assays, not live-cell labeling

Qualitative difference; Promega protocol

Evidence Dimension	Cell membrane permeability
Target Compound Data	Does not cross the cell membrane efficiently; requires cell lysates for labeling [1].
Comparator Or Baseline	HaloTag® Biotin Ligand: Cell-permeant; can be used for intracellular labeling in live cells [1].
Quantified Difference	N/A; qualitative difference in permeability.
Conditions	Labeling of live versus lysed mammalian cells [1].

Why This Matters

The choice between these two ligands dictates the experimental workflow. The PEG-Biotin Ligand is unsuitable for live-cell labeling experiments but is indicated as the superior choice for applications on cell lysates where maximal pull-down efficiency is required [1].

• [1] Promega Corporation. I. Description The HaloTag® Interchangeable Labeling Technology (Complete Protocol). View Source

Optimal Use Cases for HaloTag PEG-Biotin Ligand Based on Quantitative Differentiation

High-Efficiency Pull-Down of Protein Complexes from Cell Lysates

This ligand is the preferred choice for performing streptavidin-based pull-down assays on cell lysates. The extended PEG spacer provides a more efficient interaction with streptavidin and superior pull-down capabilities compared to the standard Biotin Ligand [1]. This makes it particularly well-suited for capturing low-abundance protein complexes or for applications where maximizing recovery is essential. The covalent nature of the HaloTag® bond permits stringent washes, further enhancing the purity of the final eluate .

Immobilization of HaloTag Fusion Proteins for Functional Assays

When the goal is to immobilize a HaloTag® fusion protein onto a streptavidin-coated surface (e.g., plates, biosensors), the HaloTag® PEG-Biotin Ligand is advantageous. The longer, flexible PEG spacer helps preserve the activity of the fusion partner protein by minimizing steric hindrance and preventing the protein from being forced into a non-native conformation upon surface attachment .

Purification of Challenging, Poorly Expressed Proteins

For the purification of proteins that are difficult to express in a soluble form, selecting the HaloTag® platform is supported by evidence showing it outperforms His-tag, GST, and MBP in producing soluble protein (78% solubility for HaloTag7 vs. 22-52% for other tags) [2][3]. Within this platform, the HaloTag® PEG-Biotin Ligand is the reagent of choice for the subsequent affinity capture step when using streptavidin resins. This combined approach maximizes the chance of obtaining a high yield of purified, functional protein .

Application

Selection Property

Validation Focus

Lysate pull-down assays

PEG spacer-dependent streptavidin capture efficiency

Pull-down recovery and specificity in lysate

Surface immobilization studies

Flexible PEG linker for reduced steric hindrance

Functional assay of immobilized fusion protein

Challenging protein purification

HaloTag platform expression performance

Soluble protein yield and purity in E. coli

• [1] Promega Corporation. I. Description The HaloTag® Interchangeable Labeling Technology (Complete Protocol). View Source
• [2] Ohana RF, et al. HaloTag7: a genetically engineered tag that enhances bacterial expression of soluble proteins and improves protein purification. Protein Expr Purif. (Abstract accessed via Prophy). View Source
• [3] Zhao KQ, Kinney J, Ohana RF, Urh M. High Protein Yield and Purity with the HaloTag® Protein Purification System. Promega Corporation; 2010. View Source